Cas no 101855-89-4 (Benzene, 1,1'-methylenebis[4-(trifluoromethoxy)-)

• Product Name: Benzene, 1,1'-methylenebis[4-(trifluoromethoxy)-
• CAS No: 101855-89-4
• MF: C₁₅H₁₀F₆O₂
• MW: 336.229125499725
• CID: 3557388
• PubChem ID: 2782051
• Update Time: 2025-04-22

Benzene, 1,1'-methylenebis[4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1'-methylenebis[4-(trifluoromethoxy)-
• MFCD00177745
• 101855-89-4
• 1-(trifluoromethoxy)-4-[4-(trifluoromethoxy)benzyl]benzene
• SCHEMBL2092054
• 1,1'-Methylenebis[4-(trifluoromethoxy)benzene]
• 1-(trifluoromethoxy)-4-[[4-(trifluoromethoxy)phenyl]methyl]benzene

• Inchi： 1S/C15H10F6O2/c16-14(17,18)22-12-5-1-10(2-6-12)9-11-3-7-13(8-4-11)23-15(19,20)21/h1-8H,9H2
• InChI Key： JAVPIXBBOHUETK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Exact Mass: 336.058499g/mol
• Monoisotopic Mass: 336.058499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 336.23g/mol
• XLogP3: 6.2
• Topological Polar Surface Area: 18.5Ų